Cas no 2320147-11-1 (3-(3-fluoro-4-methylphenyl)-N-{7-oxaspiro3.5nonan-1-yl}propanamide)

• Product Name: 3-(3-fluoro-4-methylphenyl)-N-{7-oxaspiro3.5nonan-1-yl}propanamide
• CAS No: 2320147-11-1
• MF: C₁₈H₂₄FNO₂
• MW: 305.387068748474
• CID: 5338740
• Update Time: 2025-08-02

3-(3-fluoro-4-methylphenyl)-N-{7-oxaspiro3.5nonan-1-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-4-methylphenyl)-N-(7-oxaspiro[3.5]nonan-1-yl)propanamide
• 3-(3-fluoro-4-methylphenyl)-N-(7-oxaspiro[3.5]nonan-3-yl)propanamide
• 3-(3-fluoro-4-methylphenyl)-N-{7-oxaspiro3.5nonan-1-yl}propanamide

• Inchi： 1S/C18H24FNO2/c1-13-2-3-14(12-15(13)19)4-5-17(21)20-16-6-7-18(16)8-10-22-11-9-18/h2-3,12,16H,4-11H2,1H3,(H,20,21)
• InChI Key： INBQKYHVMFRMFT-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)CCC(NC1CCC21CCOCC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 395
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3

Additional information on 3-(3-fluoro-4-methylphenyl)-N-{7-oxaspiro3.5nonan-1-yl}propanamide

Research Brief on 3-(3-fluoro-4-methylphenyl)-N-{7-oxaspiro3.5nonan-1-yl}propanamide (CAS: 2320147-11-1)

Recent studies on 3-(3-fluoro-4-methylphenyl)-N-{7-oxaspiro3.5nonan-1-yl}propanamide (CAS: 2320147-11-1) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique spirocyclic structure and fluorinated aromatic moiety, has garnered attention for its promising pharmacological properties. The following brief synthesizes the latest findings, focusing on its synthesis, mechanism of action, and potential applications in drug development.

The synthesis of 3-(3-fluoro-4-methylphenyl)-N-{7-oxaspiro3.5nonan-1-yl}propanamide involves a multi-step process that leverages modern organic chemistry techniques, including palladium-catalyzed cross-coupling reactions and selective fluorination. Recent optimizations in the synthetic route have improved yield and purity, making it more feasible for large-scale production. Structural analyses, such as X-ray crystallography and NMR spectroscopy, confirm the compound's stability and conformational rigidity, which are critical for its biological activity.

In vitro and in vivo studies have demonstrated that this compound exhibits significant affinity for specific protein targets, particularly those involved in neurodegenerative and inflammatory pathways. For instance, it has shown inhibitory effects on key enzymes like cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), suggesting potential applications in treating conditions such as Alzheimer's disease and chronic inflammation. Molecular docking simulations further support these findings, revealing strong interactions with the active sites of these enzymes.

Pharmacokinetic evaluations indicate that 3-(3-fluoro-4-methylphenyl)-N-{7-oxaspiro3.5nonan-1-yl}propanamide has favorable absorption and distribution profiles, with moderate plasma protein binding and good blood-brain barrier penetration. These properties enhance its suitability as a central nervous system (CNS) drug candidate. However, further studies are needed to assess its metabolic stability and potential toxicity in long-term use.

In conclusion, 3-(3-fluoro-4-methylphenyl)-N-{7-oxaspiro3.5nonan-1-yl}propanamide represents a promising scaffold for the development of new therapeutics. Its unique chemical structure and robust biological activity make it a valuable subject for ongoing research. Future directions may include structural derivatization to optimize potency and selectivity, as well as preclinical trials to validate its efficacy and safety in disease models.